(3-Bromo-5-chlorophenyl)methanesulfonyl chloride

• IUPAC Name: (3-bromo-5-chlorophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C7H5BrCl2O2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key: DTWYDCMDRNHRAI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)CS(=O)(=O)Cl
• Molecular Formula: C7H5BrCl2O2S
• Molecular Weight: 303.99 g/mol
• CAS No.: 1499398-66-1

Description

“(3-Bromo-5-chlorophenyl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 1499398-66-1. It has a molecular weight of 303.99.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H5BrCl2O2S. The InChI Code is 1S/C7H5BrCl2O2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 303.99. Unfortunately, specific details such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

1. Synthesis and Structural Analysis

(3-Bromo-5-chlorophenyl)methanesulfonyl chloride is utilized in the synthesis of various organic compounds. For example, Upadhyaya et al. (1997) describe its use in the synthesis of imidazo[3,2-e][2H-1,5]oxazocinium methanesulfonates, demonstrating its role in producing complex organic structures (Upadhyaya et al., 1997). Similarly, Gao et al. (1991) report its application in regioselective ring-opening reactions of 2,3-epoxy alcohol methanesulfonates, highlighting its utility in specific chemical transformations (Gao et al., 1991).

2. Radioactive Labeling in Metabolic Studies

Burton and Stoutamire (1973) synthesized radioactive 2,4-dichlorophenyl methanesulfonate labeled with 14C and 35S from this compound. This application is crucial for studying the metabolic fate of nematicides, demonstrating the compound's importance in biochemical research (Burton & Stoutamire, 1973).

3. Electrochemical Applications

In the field of electrochemistry, Su et al. (2001) investigated the use of this compound in the formation of ionic liquids with aluminum chloride. This research provides insights into the development of new materials for energy storage applications, particularly in the context of sodium insertion into vanadium pentoxide (Su et al., 2001).

4. Catalytic and Reaction Mechanisms

Kang et al. (2017) explored the catalytic decomposition of methanesulfonyl chloride, including variants such as this compound, as a key step in methane conversions. This research contributes to understanding the mechanisms underlying low-temperature methane conversions, offering potential applications in industrial chemistry (Kang et al., 2017).